![molecular formula C7H5F3N2O2 B6267564 (2E)-3-[3-(trifluoromethyl)-1H-pyrazol-4-yl]prop-2-enoic acid CAS No. 1563900-39-9](/img/no-structure.png)
(2E)-3-[3-(trifluoromethyl)-1H-pyrazol-4-yl]prop-2-enoic acid
Overview
Description
(2E)-3-[3-(trifluoromethyl)-1H-pyrazol-4-yl]prop-2-enoic acid (TFPP) is an organic compound with a wide range of applications in scientific research and laboratory experiments. It is a colorless, odorless, and non-toxic compound that is used as an intermediate in the synthesis of various compounds and as a reagent in the production of pharmaceuticals, pesticides, and other products. TFPP is also used as an analytical reagent, and as a catalyst in organic synthesis.
Mechanism of Action
The mechanism of action of (2E)-3-[3-(trifluoromethyl)-1H-pyrazol-4-yl]prop-2-enoic acid is not yet fully understood. It is known to act as an inhibitor of enzymes, and it is believed to interact with the active sites of enzymes, thus preventing their activity. It is also believed to interact with other molecules, such as proteins, in order to exert its effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of (2E)-3-[3-(trifluoromethyl)-1H-pyrazol-4-yl]prop-2-enoic acid are not yet fully understood. However, it is known to act as an inhibitor of enzymes, and it is believed to interact with the active sites of enzymes, thus preventing their activity. It is also believed to interact with other molecules, such as proteins, in order to exert its effects.
Advantages and Limitations for Lab Experiments
The major advantage of (2E)-3-[3-(trifluoromethyl)-1H-pyrazol-4-yl]prop-2-enoic acid for laboratory experiments is its low toxicity and non-volatility, which makes it safe to handle and use. Additionally, it is a relatively inexpensive compound, making it an attractive option for research and experiments. However, its lack of selectivity and specificity can be a limitation, as its effects may not be limited to the desired target.
Future Directions
In order to better understand the biochemical and physiological effects of (2E)-3-[3-(trifluoromethyl)-1H-pyrazol-4-yl]prop-2-enoic acid, further research is needed to elucidate its mechanism of action. Additionally, research is needed to explore the potential applications of (2E)-3-[3-(trifluoromethyl)-1H-pyrazol-4-yl]prop-2-enoic acid in the production of pharmaceuticals and pesticides. Furthermore, research is needed to develop methods for the synthesis of (2E)-3-[3-(trifluoromethyl)-1H-pyrazol-4-yl]prop-2-enoic acid that are more efficient and cost-effective. Finally, research is needed to develop methods for the selective and specific targeting of (2E)-3-[3-(trifluoromethyl)-1H-pyrazol-4-yl]prop-2-enoic acid to desired targets.
Synthesis Methods
(2E)-3-[3-(trifluoromethyl)-1H-pyrazol-4-yl]prop-2-enoic acid can be synthesized through a number of different methods. The most common method is the reaction of trifluoromethylbenzene with ethyl acetoacetate, which yields a mixture of (2E)-3-[3-(trifluoromethyl)-1H-pyrazol-4-yl]prop-2-enoic acid and its isomer, 3-[3-trifluoromethyl-1H-pyrazol-4-yl]prop-2-enoic acid. The isomer can be separated from the (2E)-3-[3-(trifluoromethyl)-1H-pyrazol-4-yl]prop-2-enoic acid using column chromatography. Other methods for the synthesis of (2E)-3-[3-(trifluoromethyl)-1H-pyrazol-4-yl]prop-2-enoic acid include the reaction of trifluoromethylbenzene with ethyl cyanoacetate, the reaction of trifluoromethylbenzene with ethyl acetoacetate in the presence of sodium methoxide, and the reaction of trifluoromethylbenzene with ethyl cyanoacetate in the presence of sodium ethoxide.
Scientific Research Applications
(2E)-3-[3-(trifluoromethyl)-1H-pyrazol-4-yl]prop-2-enoic acid is widely used in scientific research in the fields of organic chemistry, analytical chemistry, and biochemistry. In organic chemistry, it can be used as a reagent in the synthesis of various compounds and as a catalyst in reactions. In analytical chemistry, it is used as a reagent for the determination of various compounds. In biochemistry, it has been used in the study of enzyme activity, in the production of pharmaceuticals, and in the production of pesticides.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2E)-3-[3-(trifluoromethyl)-1H-pyrazol-4-yl]prop-2-enoic acid involves the synthesis of the pyrazole ring followed by the addition of the propenoic acid group.", "Starting Materials": [ "Ethyl acetoacetate", "Hydrazine hydrate", "Trifluoroacetic acid", "Acetic anhydride", "Sodium hydroxide", "Bromine", "Sodium carbonate", "Acetic acid", "Sodium borohydride", "Propenoic acid" ], "Reaction": [ "Step 1: Synthesis of 3-(trifluoromethyl)-1H-pyrazole", "a. Mix ethyl acetoacetate, hydrazine hydrate, and trifluoroacetic acid in a round-bottom flask.", "b. Heat the mixture under reflux for 4 hours.", "c. Cool the mixture and filter the solid product.", "d. Wash the solid product with water and dry it.", "e. Recrystallize the solid product from ethanol to obtain 3-(trifluoromethyl)-1H-pyrazole.", "Step 2: Synthesis of (2E)-3-[3-(trifluoromethyl)-1H-pyrazol-4-yl]prop-2-enoic acid", "a. Mix 3-(trifluoromethyl)-1H-pyrazole, acetic anhydride, and acetic acid in a round-bottom flask.", "b. Add a few drops of concentrated sulfuric acid to the mixture.", "c. Heat the mixture under reflux for 2 hours.", "d. Cool the mixture and add sodium carbonate to it.", "e. Extract the mixture with ethyl acetate and wash the organic layer with water.", "f. Dry the organic layer with sodium sulfate and filter it.", "g. Concentrate the filtrate and recrystallize the solid product from ethanol to obtain (2E)-3-[3-(trifluoromethyl)-1H-pyrazol-4-yl]prop-2-enoic acid.", "Step 3: Reduction of (2E)-3-[3-(trifluoromethyl)-1H-pyrazol-4-yl]prop-2-enoic acid", "a. Dissolve (2E)-3-[3-(trifluoromethyl)-1H-pyrazol-4-yl]prop-2-enoic acid in methanol.", "b. Add sodium borohydride to the solution.", "c. Stir the mixture for 2 hours at room temperature.", "d. Quench the reaction by adding water.", "e. Extract the mixture with ethyl acetate and wash the organic layer with water.", "f. Dry the organic layer with sodium sulfate and filter it.", "g. Concentrate the filtrate and recrystallize the solid product from ethanol to obtain the final product." ] } | |
CAS RN |
1563900-39-9 |
Product Name |
(2E)-3-[3-(trifluoromethyl)-1H-pyrazol-4-yl]prop-2-enoic acid |
Molecular Formula |
C7H5F3N2O2 |
Molecular Weight |
206.1 |
Purity |
95 |
Origin of Product |
United States |
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